2-Carboxy-4-methoxyphenylhydrazine

• IUPAC Name: 2-hydrazinyl-5-methoxybenzoic acid
• InChI: InChI=1S/C8H10N2O3/c1-13-5-2-3-7(10-9)6(4-5)8(11)12/h2-4,10H,9H2,1H3,(H,11,12)
• InChI Key: FBHQARNJUDWWGV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NN)C(=O)O
• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol

Description

“4-Methoxyphenylhydrazine hydrochloride” is an organic compound with the molecular formula C7H11ClN2O. It’s a derivative of phenylhydrazine, where one of the hydrogen atoms in the phenyl group is replaced by a methoxy (–OCH3) group.

Molecular Structure Analysis

The molecular structure of “4-Methoxyphenylhydrazine hydrochloride” consists of a phenyl ring attached to a hydrazine group and a methoxy group. The exact structure of “2-Carboxy-4-methoxyphenylhydrazine” might differ due to the presence of the carboxy group.

Safety and Hazards

“4-Methoxyphenylhydrazine hydrochloride” is considered hazardous. It may cause an allergic skin reaction and is harmful if swallowed, in contact with skin, or if inhaled.

Synthesis routes and methods

Procedure details

Part A: 5-(Furan-2-yl)-3-trifluoromethyl-1-(2-carboxyl-4-methoxyphenyl)-1H-pyrazole: 3-Methoxy-6-aminobenzoic acid (23 g, 138 mmol) in conc. HCl (300 mL) was cooled to 0° C. and NaNO2 (11.4 g, 165 imnol) in H2O (50 mL) was added dropwise while the temperature of the reaction was maintained below 10° C. The reaction was stirred at or below 10° C. for 1 h, then SnCl2.H2O (92.3 g, 413 mmol) in conc. HCl (125 mL) was added dropwise. The reaction was allowed to thaw to ambient temperature and stirred for 3 h. The precipitate was filtered and air-dried then heated in a vacuum oven for 18 h. There was obtained 71.4 g of 3-methoxy-6-hydrazinobenzoic acid entrained with tin (II) salts.